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Compound of Interest

Compound Name: BAY-826

Cat. No.: B605956 Get Quote

Application Notes and Protocols: BAY-826
For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-826 is a highly potent and selective small molecule inhibitor of the tyrosine kinase

receptor TIE-2 (Tek).[1][2] It binds to TIE-2 with a high affinity, exhibiting a dissociation constant

(Kd) of 1.6 nM.[2][3] BAY-826 has demonstrated efficacy in in vivo models, particularly in the

context of highly vascularized tumors such as glioblastoma.[1] Its mechanism of action involves

the inhibition of TIE-2 autophosphorylation, a critical step in the signaling cascade initiated by

its ligand, angiopoietin-1 (Ang-1).[1][3] This document provides detailed protocols for the

preparation and storage of BAY-826 stock solutions to ensure its stability and efficacy for in

vitro and in vivo studies.

Quantitative Data Summary
For ease of reference and experimental planning, the following table summarizes the key

quantitative data for BAY-826.
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Property Value Reference

Molecular Weight 558.53 g/mol

CAS Number 1448316-08-2 [3]

Appearance White to yellow solid [3]

Purity ≥98% (HPLC)

Dissociation Constant (Kd) for

TIE-2
1.6 nM [2][3]

IC50 for TIE-2

Autophosphorylation in

HUVECs

1.3 nM

Solubility in DMSO 100 mg/mL (179.04 mM) [3]

Solubility in Ethanol 100 mM

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BAY-826 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

BAY-826 powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes
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Procedure:

Calculate the required mass of BAY-826:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 558.53 g/mol * (1000 mg / 1 g) =

5.5853 mg

Weigh the BAY-826 powder:

Carefully weigh out the calculated amount of BAY-826 powder and transfer it to a sterile

microcentrifuge tube.

Add DMSO:

Add the desired volume of DMSO to the tube containing the BAY-826 powder. For a 10

mM solution, add 1 mL of DMSO for every 5.5853 mg of BAY-826. It is recommended to

use newly opened, anhydrous DMSO as the hygroscopic nature of DMSO can affect

solubility.[3]

Dissolve the compound:

Vortex the solution vigorously until the powder is completely dissolved.

If dissolution is difficult, brief sonication in an ultrasonic bath may be used to aid the

process.[3]

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
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Proper storage of BAY-826 is crucial to maintain its activity.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [3]

4°C 2 years [3]

In Solvent (e.g.,

DMSO)
-80°C 6 months [3]

-20°C 1 month [3]

To prevent degradation, it is highly recommended to store stock solutions at -80°C for long-

term use.[3] For short-term use, -20°C is acceptable for up to one month.[3] Always protect the

compound from light.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway inhibited by BAY-826 and a typical

experimental workflow for its use.
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Figure 1. Simplified signaling pathway of TIE-2 and its inhibition by BAY-826.
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Figure 2. General experimental workflow for in vitro studies using BAY-826.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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